![molecular formula C25H28N2O4 B4988493 ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate](/img/structure/B4988493.png)
ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate, also known as EPPA, is a chemical compound that has been synthesized and studied for its potential use in scientific research. EPPA is a piperidine-based compound that contains a benzoxazole ring and a carbonyl group. It has been found to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate is not fully understood, but it is believed to involve the binding of the compound to specific targets in the body. One proposed target is the metal-binding sites on proteins, which may explain its ability to selectively bind to certain metal ions. This compound may also interact with other cellular components, such as membranes and enzymes, to produce its effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has also been shown to have neuroprotective effects and may have potential use in the treatment of neurodegenerative diseases. This compound has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate in lab experiments is its ability to selectively bind to certain metal ions, making it a useful tool for studying metal ion concentrations in biological systems. However, the synthesis of this compound is a complex process that requires careful attention to detail and precise reaction conditions, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate. One area of interest is its potential use in the development of new antibiotics, given its antimicrobial properties. Another area of interest is its potential use in the treatment of neurodegenerative diseases, given its neuroprotective effects. Further research is needed to fully understand the mechanism of action of this compound and its potential uses in scientific research.
Synthesis Methods
The synthesis of ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate involves several steps, including the condensation of 2-phenylethylamine with 2-bromoacetophenone to form 2-(2-phenylethyl)-1-phenylethanone. This intermediate is then reacted with piperidine and 5-aminosalicylic acid to form this compound. The synthesis of this compound is a complex process that requires careful attention to detail and precise reaction conditions.
Scientific Research Applications
Ethyl (1-{[2-(2-phenylethyl)-1,3-benzoxazol-5-yl]carbonyl}-2-piperidinyl)acetate has been studied for its potential use in various scientific research applications. One area of interest is its potential use as a fluorescent probe for the detection of metal ions. This compound has been found to selectively bind to certain metal ions, such as zinc and copper, and emit fluorescence upon binding. This property makes it a useful tool for studying metal ion concentrations in biological systems.
properties
IUPAC Name |
ethyl 2-[1-[2-(2-phenylethyl)-1,3-benzoxazole-5-carbonyl]piperidin-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O4/c1-2-30-24(28)17-20-10-6-7-15-27(20)25(29)19-12-13-22-21(16-19)26-23(31-22)14-11-18-8-4-3-5-9-18/h3-5,8-9,12-13,16,20H,2,6-7,10-11,14-15,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQHZXKPJMOFRSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCCCN1C(=O)C2=CC3=C(C=C2)OC(=N3)CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.